Cas no 2751620-50-3 (N-benzyl-3,3-dimethylspiro[3.3]heptan-1-amine)

• Product Name: N-benzyl-3,3-dimethylspiro[3.3]heptan-1-amine
• CAS No: 2751620-50-3
• MF: C₁₆H₂₃N
• MW: 229.36052441597
• CID: 6175333
• PubChem ID: 165647412
• Update Time: 2025-06-27

N-benzyl-3,3-dimethylspiro[3.3]heptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2751620-50-3
• N-benzyl-3,3-dimethylspiro[3.3]heptan-1-amine
• EN300-37273223

• Inchi： 1S/C16H23N/c1-15(2)11-14(16(15)9-6-10-16)17-12-13-7-4-3-5-8-13/h3-5,7-8,14,17H,6,9-12H2,1-2H3
• InChI Key： BXJGKPXNOPGZEG-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)C1CC(C)(C)C21CCC2

Computed Properties

• Exact Mass: 229.183049738g/mol
• Monoisotopic Mass: 229.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on N-benzyl-3,3-dimethylspiro[3.3]heptan-1-amine

N-Benzyl-3,3-Dimethylspiro[3.3]Heptan-1-Amine: A Comprehensive Overview

N-Benzyl-3,3-dimethylspiro[3.3]heptan-1-amine is a complex organic compound with the CAS number 2751620-50-3. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The structure of this molecule includes a spiro[3.3]heptane framework, which is a bicyclic system formed by two three-membered rings fused at one atom. The presence of the benzyl group and the dimethyl substituents adds complexity to its structure, making it a unique compound with potential applications in various fields.

The synthesis of N-benzyl-3,3-dimethylspiro[3.3]heptan-1-amine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, the use of transition metal catalysts and asymmetric synthesis techniques has significantly improved the yield and purity of this compound.

One of the most notable applications of N-benzyl-3,3-dimethylspiro[3.3]heptan-1-amine is in the field of pharmacology. The compound has shown potential as a lead molecule in drug discovery programs targeting various therapeutic areas. Its unique structure allows for interactions with specific biological targets, making it a valuable tool in medicinal chemistry research.

In addition to its pharmacological applications, N-benzyl-3,3-dimethylspiro[3.3]heptan-1-amine has also found uses in materials science. The compound's ability to form stable complexes with other molecules makes it a promising candidate for developing advanced materials with tailored properties. Recent studies have explored its role in creating self-healing polymers and stimuli-responsive materials.

The latest research on N-benzyl-3,3-dimethylspiro[3.3]heptan-1-amine has focused on understanding its electronic properties and reactivity under different conditions. Computational chemistry techniques have been employed to predict its behavior in various chemical environments, providing valuable insights into its potential applications.

In conclusion, N-benzyl-3,3-dimethylspiro[3.3]heptan-1-amine is a versatile compound with a wide range of applications across different scientific disciplines. Its complex structure and unique properties make it an interesting subject for both fundamental and applied research.